Cas no 7554-89-4 (Alanine,3-amino-N-(carboxycarbonyl)-)

• Product Name: Alanine,3-amino-N-(carboxycarbonyl)-
• CAS No: 7554-89-4
• MF: C₅H₈N₂O₅
• MW: 176.127421379089
• CID: 563826
• PubChem ID: 107978
• Update Time: 2025-04-19

Alanine,3-amino-N-(carboxycarbonyl)- Chemical and Physical Properties

Names and Identifiers

• Alanine,3-amino-N-(carboxycarbonyl)-
• beta-N-oxalylaminoalanine
• 3-Amino-2-[(carboxycarbonyl)amino]propanoic acid
• 3-Amino-2-[(carboxycarbonyl)amino]propans?ure
• 3-Amino-N-(carboxycarbonyl)alanine
• Acide 3-amino-2-[(carboxycarbonyl)amino]propano?que
• L-3-Amino-2-(oxalylamino)propanoic acid
• (2-amino-1-carboxyethyl)oxamic acid
• UNII-Z314VG22WI
• CHEBI:173813
• 2-Oxalylamino-3-aminopropionic acid
• Alanine, 3-amino-N-(carboxycarbonyl)-
• Q27294927
• 3-AMINO-2-(CARBOXYFORMAMIDO)PROPANOIC ACID
• 3-amino-N-(carboxycarbonyl)-DL-alanine
• 7554-89-4
• Z314VG22WI
• 3-amino-2-(oxaloamino)propanoic acid

• Inchi： 1S/C5H8N2O5/c6-1-2(4(9)10)7-3(8)5(11)12/h2H,1,6H2,(H,7,8)(H,9,10)(H,11,12)
• InChI Key： FNXJKVNOUQAQMB-UHFFFAOYSA-N
• SMILES： OC(C(CN)NC(C(=O)O)=O)=O

Computed Properties

• Exact Mass: 176.04334
• Monoisotopic Mass: 176.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.1
• Topological Polar Surface Area: 130Ų

Experimental Properties

• Density: 1.596
• Melting Point: 170-172°C
• Refractive Index: 1.556
• PSA: 129.72

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives N-acyl-alpha amino acids